Cas no 679805-94-8 (2-Thiophenecarbonyl chloride, 5-(1-methylethyl)-)
679805-94-8 structure
Product Name:2-Thiophenecarbonyl chloride, 5-(1-methylethyl)-
CAS No:679805-94-8
MF:C8H9ClOS
MW:188.674460172653
CID:1722739
PubChem ID:85961655
Update Time:2025-04-21
2-Thiophenecarbonyl chloride, 5-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarbonyl chloride, 5-(1-methylethyl)-
- DB-398639
- 5-isopropylthiophene-2-carbonyl chloride
- 679805-94-8
-
- Inchi: 1S/C8H9ClOS/c1-5(2)6-3-4-7(11-6)8(9)10/h3-5H,1-2H3
- InChI Key: ZFLFQBLVYHCGHF-UHFFFAOYSA-N
- SMILES: ClC(C1=CC=C(C(C)C)S1)=O
Computed Properties
- Exact Mass: 188.0062638g/mol
- Monoisotopic Mass: 188.0062638g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 45.3Ų
2-Thiophenecarbonyl chloride, 5-(1-methylethyl)- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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